[2-(2-Methylphenyl)pyrrolidin-1-yl]-(2-methylpyrimidin-4-yl)methanone

• IUPAC Name: [2-(2-methylphenyl)pyrrolidin-1-yl]-(2-methylpyrimidin-4-yl)methanone
• InChI: InChI=1S/C17H19N3O/c1-12-6-3-4-7-14(12)16-8-5-11-20(16)17(21)15-9-10-18-13(2)19-15/h3-4,6-7,9-10,16H,5,8,11H2,1-2H3
• InChI Key: PJTKLYGOBZTHPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2CCCN2C(=O)C3=NC(=NC=C3)C
• Molecular Formula: C17H19N3O
• Molecular Weight: 281.35 g/mol

Description

[2-(2-Methylphenyl)pyrrolidin-1-yl]-(2-methylpyrimidin-4-yl)methanone is a synthetic compound that belongs to the class of pyrrolidinyl-pyrimidine derivatives. It has received significant attention from the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of [2-(2-Methylphenyl)pyrrolidin-1-yl]-(2-methylpyrimidin-4-yl)methanone involves the inhibition of various enzymes and receptors. For example, its inhibitory activity against acetylcholinesterase and butyrylcholinesterase leads to an increase in acetylcholine levels in the brain, which can improve cognitive function. Similarly, its inhibitory activity against monoamine oxidase A and serotonin transporter can increase the levels of neurotransmitters such as serotonin and dopamine, which can improve mood and alleviate depression.
Biochemical and physiological effects:
The biochemical and physiological effects of [2-(2-Methylphenyl)pyrrolidin-1-yl]-(2-methylpyrimidin-4-yl)methanone depend on its specific inhibitory activity against enzymes and receptors. For example, its inhibitory activity against acetylcholinesterase and butyrylcholinesterase can improve cognitive function and memory, while its inhibitory activity against monoamine oxidase A and serotonin transporter can alleviate depression and improve mood.

Advantages and Limitations for Lab Experiments

The advantages of using [2-(2-Methylphenyl)pyrrolidin-1-yl]-(2-methylpyrimidin-4-yl)methanone in lab experiments include its potent inhibitory activity against various enzymes and receptors, which makes it a potential candidate for the treatment of various neurological disorders. However, its limitations include its potential toxicity and side effects, as well as the need for further studies to determine its safety and efficacy in humans.

Future Directions

For [2-(2-Methylphenyl)pyrrolidin-1-yl]-(2-methylpyrimidin-4-yl)methanone include further studies to determine its safety and efficacy in humans, as well as its potential applications in other fields such as biochemistry and pharmacology. Additionally, further studies are needed to determine its potential as a drug candidate for the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression.

Synthesis Methods

The synthesis of [2-(2-Methylphenyl)pyrrolidin-1-yl]-(2-methylpyrimidin-4-yl)methanone involves the reaction of 2-methylpyrimidine-4-carboxylic acid with 2-(2-methylphenyl)pyrrolidine in the presence of a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a catalyst such as DMAP (4-dimethylaminopyridine). The resulting product is then purified by column chromatography to obtain the pure compound.

Scientific Research Applications

[2-(2-Methylphenyl)pyrrolidin-1-yl]-(2-methylpyrimidin-4-yl)methanone has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to exhibit potent inhibitory activity against various enzymes and receptors, including acetylcholinesterase, butyrylcholinesterase, monoamine oxidase A, and serotonin transporter. These activities make it a potential candidate for the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression.